Cas no 80929-69-7 (4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-)

• Product name: 4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-
• CAS No: 80929-69-7
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 707904
• PubChem ID: 20530565

4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-
• 5,7-dichloro-3-imidazol-1-yl-2,3-dihydrochromen-4-one
• 80929-69-7
• SCHEMBL11232777

• Inchi： InChI=1S/C12H8Cl2N2O2/c13-7-3-8(14)11-10(4-7)18-5-9(12(11)17)16-2-1-15-6-16/h1-4,6,9H,5H2
• InChI Key： CZVYCCDLIGGKML-UHFFFAOYSA-N
• SMILES： C1C(C(=O)C2=C(O1)C=C(C=C2Cl)Cl)N3C=CN=C3

Computed Properties

• Exact Mass: 281.9962829g/mol
• Monoisotopic Mass: 281.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 2.7